Cas no 108295-37-0 (4-Methyl-2,2':6',2''-terpyridine)
108295-37-0 structure
Product Name:4-Methyl-2,2':6',2''-terpyridine
CAS No:108295-37-0
MF:C16H13N3
MW:247.294523000717
CID:1185531
Update Time:2024-08-04
4-Methyl-2,2':6',2''-terpyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-2,2':6',2''-terpyridine
- 2,2':6',2''-terpyridine, 4-methyl-
- 4-Methyl-2,2':6',2''-terpyridin
- 4-Méthyl-2,2':6',2''-terpyridine
- 2,2':6',2''-Terpyridine, 4-methyl- (9CI)
-
- Inchi: 1S/C16H13N3/c1-12-8-10-18-16(11-12)15-7-4-6-14(19-15)13-5-2-3-9-17-13/h2-11H,1H3
- InChI Key: BOAJWVHGDVCXJY-UHFFFAOYSA-N
- SMILES: C1(C2=NC(C3=NC=CC=C3)=CC=C2)=NC=CC(C)=C1
Computed Properties
- Exact Mass: 247.11109
- Monoisotopic Mass: 247.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.7A^2
Experimental Properties
- Density: 1.145
- Boiling Point: 411.5°C at 760 mmHg
- Flash Point: 184.3°C
- Refractive Index: 1.606
- PSA: 38.67
- LogP: 3.51400
- pka: 4.93±0.18(Predicted)
4-Methyl-2,2':6',2''-terpyridine Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
108295-37-0 (4-Methyl-2,2':6',2''-terpyridine) Related Products
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- 56100-19-7(4-Methyl-2,2'bipyridinyl)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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